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Compound of Interest

Compound Name: 5-Butylnonane

Cat. No.: B105755 Get Quote

An In-depth Technical Guide on the Core Properties and Applications of 5-Butylnonane as a

Non-Polar Solvent

Introduction
5-Butylnonane (CAS No. 17312-63-9) is a branched alkane with the molecular formula

C13H28. As a non-polar solvent, it holds potential for various applications in research and the

pharmaceutical industry, particularly in organic synthesis, extraction, and chromatography. Its

branched structure imparts specific physicochemical properties that differentiate it from its

linear alkane counterparts. This technical guide provides a comprehensive overview of the

known properties, potential applications, and safety considerations of 5-butylnonane, with a

focus on its utility for researchers, scientists, and drug development professionals. Due to the

limited availability of data for this specific compound, information from analogous branched

alkanes is also included to provide a broader context.

Physicochemical Properties
The physicochemical properties of 5-butylnonane are summarized in the table below. These

properties are crucial for its application as a solvent, influencing factors such as boiling point for

reaction temperature control and ease of removal, density for phase separation, and refractive

index for analytical purposes.
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Table 1: Physicochemical Properties of 5-Butylnonane

Property Value Source

Molecular Formula C₁₃H₂₈ [1]

Molecular Weight 184.36 g/mol [1]

CAS Number 17312-63-9 [1]

Boiling Point 216.6 °C at 760 mmHg [1]

Density 0.757 g/cm³ [1]

Refractive Index 1.424 [1]

Flash Point 64.9 °C [1]

Vapor Pressure 0.204 mmHg at 25 °C [1]

Viscosity No data available

LogP (Octanol/Water Partition

Coefficient)
No data available

Water Solubility
No data available (expected to

be very low)

Solvent Characteristics
As a C13 branched alkane, 5-butylnonane exhibits typical characteristics of a non-polar

solvent.

Solubility and Miscibility:

Water Solubility: Alkanes are generally considered to be virtually insoluble in water due to

their non-polar nature. While specific quantitative data for 5-butylnonane is not readily

available, it is expected to have very low water solubility.

Organic Solvent Miscibility: 5-Butylnonane is expected to be miscible with a wide range of

common non-polar and weakly polar organic solvents, such as toluene, diethyl ether, and
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other hydrocarbons. Based on the "like dissolves like" principle, it will have limited miscibility

with highly polar solvents like methanol and water.

Table 2: Predicted Miscibility of 5-Butylnonane with Common Solvents

Solvent Polarity Predicted Miscibility

Water High Immiscible

Methanol High Immiscible/Slightly Miscible

Ethanol High Partially Miscible

Acetone Medium Miscible

Diethyl Ether Low Miscible

Toluene Low Miscible

Hexane Low Miscible

Potential Applications in Research and Drug
Development
While specific experimental protocols detailing the use of 5-butylnonane are scarce in publicly

available literature, its properties suggest its utility in several areas.

Organic Synthesis
As a high-boiling, non-polar, and aprotic solvent, 5-butylnonane can be a suitable medium for

organic reactions requiring elevated temperatures and an inert environment. Its non-polar

nature makes it ideal for dissolving non-polar starting materials and reagents.

A potential workflow for a synthesis reaction using a high-boiling non-polar solvent like 5-
butylnonane is depicted below.
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Caption: A typical experimental workflow for an organic synthesis reaction using a high-boiling

non-polar solvent.

Extraction
The non-polar nature of 5-butylnonane makes it a candidate for the extraction of non-polar

compounds from natural products or reaction mixtures. Its high boiling point would be

advantageous in situations where the extraction is performed at elevated temperatures to

increase efficiency, followed by solvent removal under vacuum.

Chromatography
In chromatographic applications, branched alkanes can be used as components of the mobile

phase in normal-phase chromatography. Due to its non-polar character, 5-butylnonane could

be employed as a weak eluent for the separation of non-polar to moderately polar compounds

on a polar stationary phase like silica gel.

Safety and Environmental Considerations
Detailed toxicological and environmental data for 5-butylnonane are not readily available.

However, information on similar branched alkanes (isoalkanes) in the C10-C13 range can
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provide some guidance.

Table 3: General Safety and Hazard Information for C10-C13 Isoalkanes

Hazard Category Information Source

Acute Toxicity (Oral) Generally low toxicity. [2]

Acute Toxicity (Dermal) Generally low toxicity. [2]

Acute Toxicity (Inhalation)

Vapors may cause dizziness or

suffocation at high

concentrations.

[2]

Skin Corrosion/Irritation

May cause mild skin irritation

upon prolonged or repeated

contact.

[2]

Serious Eye Damage/Irritation May cause mild eye irritation. [2]

Aspiration Hazard
May be fatal if swallowed and

enters airways.
[3]

Environmental Fate

Expected to be biodegradable.

Low potential for

bioaccumulation.

[4]

General Precautions:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (gloves, safety glasses).

Avoid ingestion and inhalation.

Keep away from heat, sparks, and open flames.

The logical relationship for handling a non-polar solvent like 5-butylnonane in a laboratory

setting is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://files.core.ac.uk/download/pdf/188080878.pdf
https://files.core.ac.uk/download/pdf/188080878.pdf
https://files.core.ac.uk/download/pdf/188080878.pdf
https://files.core.ac.uk/download/pdf/188080878.pdf
https://files.core.ac.uk/download/pdf/188080878.pdf
https://www.masterorganicchemistry.com/2016/07/12/natural-product-isolation-1-extraction/
https://ec.europa.eu/health/archive/ph_risk/committees/sct/documents/out170_en.pdf
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Handling

Experimental Use
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Caption: A logical workflow for the safe handling and disposal of a non-polar solvent in a

laboratory.

Conclusion
5-Butylnonane presents itself as a viable, high-boiling, non-polar solvent for specialized

applications in organic chemistry and related fields. While specific experimental data for this
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compound is limited, its properties can be inferred from the general characteristics of branched

alkanes. Its high boiling point and non-polar nature make it a potentially useful tool in the

arsenal of solvents for researchers and drug development professionals, particularly for high-

temperature reactions and extractions of non-polar materials. As with any chemical, proper

safety precautions should be taken, and it is recommended to consult the Safety Data Sheet

(SDS) before use. Further research into the specific applications and toxicological profile of 5-
butylnonane would be beneficial to fully realize its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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